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Compound of Interest

Compound Name: Golvatinib

Cat. No.: B1684476 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for the proper disposal of Golvatinib (also known as E7050), a potent tyrosine

kinase inhibitor used in cancer research. Adherence to these procedures is critical to ensure

personnel safety and environmental protection. Golvatinib is classified as harmful if swallowed

and very toxic to aquatic life with long-lasting effects, necessitating its handling as hazardous

cytotoxic waste.

Immediate Safety Precautions
Before handling Golvatinib for disposal, ensure you are wearing the appropriate Personal

Protective Equipment (PPE):

Gloves: Two pairs of chemotherapy-grade gloves are required.

Gown: A disposable, lint-free, and non-permeable gown with a solid front and long sleeves.

Eye Protection: Safety goggles or a face shield.

Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form or if there is a risk of aerosolization.

All handling of Golvatinib, including preparation for disposal, should be conducted within a

certified chemical fume hood or a Class II Type B2 biological safety cabinet to minimize

exposure risks.
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Waste Segregation and Containerization: A Step-by-
Step Protocol
Proper segregation of Golvatinib waste is crucial. Do not mix it with regular trash,

biohazardous waste (unless also contaminated with Golvatinib), or other chemical waste

streams. Specific color-coded containers are used to distinguish between different types of

cytotoxic waste.

Step 1: Identify the Type of Waste
Categorize Golvatinib waste into one of the following two categories:

Bulk Golvatinib Waste: This includes unused or expired Golvatinib powder or solutions,

grossly contaminated items, and materials used to clean up spills. Any container holding

more than 3% of its original volume of Golvatinib is considered bulk waste.

Trace Golvatinib Waste: This consists of items with minimal residual contamination.

Examples include empty vials, syringes, pipette tips, and contaminated PPE (gloves, gowns,

etc.) from routine handling. A container is considered "RCRA empty" and its contents as

trace waste if it holds less than 3% of its original volume.

Step 2: Use the Correct Waste Containers
For Bulk Golvatinib Waste:

Use a designated black hazardous waste container that is leak-proof and has a secure lid.

Label the container clearly with "Hazardous Waste," "Cytotoxic," and the chemical name

"Golvatinib."

For Trace Golvatinib Waste:

Sharps: Dispose of all needles, syringes, and other sharp objects contaminated with trace

amounts of Golvatinib in a yellow, puncture-resistant sharps container specifically

designated for chemotherapy waste.
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Non-Sharps: Place contaminated soft materials like gloves, gowns, and bench paper into

a yellow chemotherapy waste bag.

Step 3: Decontamination of Empty Vials
While vials containing trace amounts of Golvatinib should be disposed of as trace waste, it is

good practice to decontaminate the exterior of the vials before disposal to prevent secondary

contamination. Wipe the outside of the vial with a suitable decontamination solution (e.g., a

high-pH solution, depending on institutional guidelines) followed by sterile water. The wipes

used for decontamination should be disposed of as trace Golvatinib waste.

Disposal Procedure Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Golvatinib waste.
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Golvatinib Waste Disposal Workflow

Quantitative Data on Golvatinib
The following table summarizes the known hazard information for Golvatinib.
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Parameter Data Reference

Chemical Formula C₃₃H₃₇F₂N₇O₄ --INVALID-LINK--

Molar Mass 633.7 g/mol --INVALID-LINK--

Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

--INVALID-LINK--

Aquatic Toxicity

Specific LC50/EC50 values

are not publicly available.

However, the H410

classification indicates a high

level of toxicity to aquatic

organisms.

--INVALID-LINK--

Note on Aquatic Toxicity: The GHS classification "H410: Very toxic to aquatic life with long-

lasting effects" generally implies that the substance has an acute toxicity (LC50 for fish, EC50

for crustaceans, or ErC50 for algae) of ≤ 1 mg/L. This underscores the critical importance of

preventing Golvatinib from entering aquatic environments through improper disposal.

Experimental Protocols and Signaling Pathways
Golvatinib is a dual inhibitor of the c-Met and VEGFR-2 tyrosine kinases. Its mechanism of

action involves blocking these signaling pathways, which are crucial for tumor cell growth,

proliferation, and angiogenesis. While understanding this mechanism is vital for its application

in research, it does not necessitate a unique disposal protocol beyond the standard guidelines

for cytotoxic compounds. No specific experimental protocols that would alter these disposal

procedures have been identified. The logical relationships for proper disposal are outlined in

the workflow diagram above.

By adhering to these detailed procedures, researchers and laboratory personnel can ensure

the safe and compliant disposal of Golvatinib, thereby protecting themselves, their colleagues,

and the environment from the potential hazards of this potent research compound.
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To cite this document: BenchChem. [Proper Disposal of Golvatinib: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684476#golvatinib-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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